Cas no 114065-31-5 (1,2,4-Oxadiazole, 5-(1-methylethyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(1-methylethyl)-3-phenyl-
• CAS No: 114065-31-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1201314
• PubChem ID: 12710734
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 5-(1-methylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(1-methylethyl)-3-phenyl-
• 3-phenyl-5-propan-2-yl-1,2,4-oxadiazole
• 5-isopropyl-3-phenyl-1,2,4-oxadiazole
• 114065-31-5
• 3-Phenyl-5-(propan-2-yl)-1,2,4-oxadiazole
• 5-isopropyl-3-phenyl-[1,2,4]oxadiazole
• DTXSID30507638
• CHEMBL3589967
• SCHEMBL6978731

• Inchi： 1S/C11H12N2O/c1-8(2)11-12-10(13-14-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： LJQVRBYODUPFNI-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92